Cas no 1261546-86-4 (3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261546-86-4
• MF: C₁₅H₈F₆N₂
• MW: 330.227844238281
• CID: 4791804
• Update Time: 2025-06-30

3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C15H8F6N2/c16-14(17,18)11-3-1-2-9(6-11)10-7-12(15(19,20)21)13(4-5-22)23-8-10/h1-3,6-8H,4H2
• InChI Key： LOGQHEGABCFNEY-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C=1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

Research Briefing on 3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS: 1261546-86-4)

3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS: 1261546-86-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. This briefing provides an overview of the latest research findings, synthetic methodologies, and pharmacological evaluations related to this compound.

The compound's unique structural features, including the presence of two trifluoromethyl groups, contribute to its enhanced metabolic stability and lipophilicity, making it a promising candidate for further optimization. Recent synthetic approaches have focused on improving the yield and scalability of the production process, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that achieved a 90% yield under mild conditions, significantly reducing the environmental impact of the synthesis.

Pharmacological investigations have revealed that 3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile exhibits potent inhibitory activity against specific kinase targets implicated in neurodegenerative diseases. In vitro studies using human neuronal cell lines showed a dose-dependent reduction in tau protein phosphorylation, a key pathological marker in Alzheimer's disease. These findings were further corroborated by in vivo experiments in transgenic mouse models, where the compound demonstrated improved cognitive function at nanomolar concentrations.

Recent advancements in structural modification have led to the development of analogs with improved blood-brain barrier permeability and reduced off-target effects. A 2024 patent application disclosed a series of derivatives with modified acetonitrile moieties, showing enhanced selectivity for GABA_A receptor subtypes. These derivatives are currently undergoing preclinical evaluation for their potential as next-generation anxiolytics with reduced sedative side effects.

The compound's potential extends beyond CNS applications, with emerging evidence suggesting its utility in oncology. Preliminary screening against a panel of cancer cell lines revealed selective cytotoxicity against triple-negative breast cancer cells, possibly through modulation of the PI3K/AKT/mTOR pathway. These findings have spurred collaborative research efforts between academic institutions and pharmaceutical companies to explore its therapeutic potential in combination therapies.

In conclusion, 3-(Trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile represents a versatile scaffold with broad applications in medicinal chemistry. Ongoing research continues to uncover new therapeutic possibilities while addressing challenges related to pharmacokinetic optimization and target specificity. Future directions include the development of radiolabeled versions for PET imaging applications and further exploration of its mechanism of action at the molecular level.